Cas no 1542632-91-6 (3-Fluoro-5-iodo-4-methoxybenzoic acid)

• Product Name: 3-Fluoro-5-iodo-4-methoxybenzoic acid
• CAS No: 1542632-91-6
• MF: C₈H₆FIO₃
• MW: 296.034318447113
• CID: 4701710
• Update Time: 2023-08-15

3-Fluoro-5-iodo-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-iodo-4-methoxybenzoic acid
• 3-Fluoro-5-iodo-4-methoxybenzoic acid

• Inchi： 1S/C8H6FIO3/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： SIZAFJIHQXHXHD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5